Cas no 1105230-19-0 (4-(5-ethyl-1,3,4-thiadiazol-2-yl)-1-(4-fluorobenzoyl)piperidine)

• Product Name: 4-(5-ethyl-1,3,4-thiadiazol-2-yl)-1-(4-fluorobenzoyl)piperidine
• CAS No: 1105230-19-0
• MF: C₁₆H₁₈FN₃OS
• MW: 319.397025585175
• CID: 6260265
• PubChem ID: 30864108
• Update Time: 2025-10-30

4-(5-ethyl-1,3,4-thiadiazol-2-yl)-1-(4-fluorobenzoyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(5-ethyl-1,3,4-thiadiazol-2-yl)-1-(4-fluorobenzoyl)piperidine
• AKOS024511138
• [4-(5-ethyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]-(4-fluorophenyl)methanone
• F5496-0027
• 1105230-19-0
• (4-(5-ethyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl)(4-fluorophenyl)methanone

• Inchi： 1S/C16H18FN3OS/c1-2-14-18-19-15(22-14)11-7-9-20(10-8-11)16(21)12-3-5-13(17)6-4-12/h3-6,11H,2,7-10H2,1H3
• InChI Key： HOWFMWHVZXDJAO-UHFFFAOYSA-N
• SMILES： S1C(CC)=NN=C1C1CCN(C(C2C=CC(=CC=2)F)=O)CC1

Computed Properties

• Exact Mass: 319.11546154g/mol
• Monoisotopic Mass: 319.11546154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 74.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on 4-(5-ethyl-1,3,4-thiadiazol-2-yl)-1-(4-fluorobenzoyl)piperidine

Introduction to 4-(5-ethyl-1,3,4-thiadiazol-2-yl)-1-(4-fluorobenzoyl)piperidine (CAS No. 1105230-19-0)

4-(5-ethyl-1,3,4-thiadiazol-2-yl)-1-(4-fluorobenzoyl)piperidine, identified by its CAS number 1105230-19-0, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule represents a fascinating intersection of heterocyclic chemistry and pharmacological innovation, featuring a piperidine core appended with a 5-ethyl-1,3,4-thiadiazole moiety and a 4-fluorobenzoyl substituent. The structural arrangement of these functional groups not only imparts unique electronic and steric properties but also opens up diverse possibilities for therapeutic applications.

The thiadiazole ring system is well-documented for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. In particular, derivatives of thiadiazole have been extensively studied for their potential in modulating enzyme activities and interacting with biological targets. The introduction of an ethyl group at the 5-position of the thiadiazole ring further fine-tunes the pharmacophore, enhancing solubility and bioavailability while maintaining or even improving binding affinity to target proteins.

On the other hand, the piperidine scaffold is a cornerstone in medicinal chemistry due to its favorable pharmacokinetic profile and high metabolic stability. Piperidine derivatives are prevalent in marketed drugs across various therapeutic categories, including antipsychotics, antivirals, and cardiovascular agents. The combination of a piperidine core with a thiadiazole moiety creates a versatile platform for drug discovery, allowing for structural modifications that can optimize potency and selectivity.

The presence of a 4-fluorobenzoyl group adds another layer of complexity to the molecule. Fluoro substitution is a common strategy in drug design due to its ability to modulate metabolic stability, lipophilicity, and binding interactions. Specifically, the fluorine atom at the 4-position can enhance binding affinity by participating in hydrophobic interactions or dipole-dipole interactions with biological targets. This modification has been successfully employed in numerous drug candidates to improve their pharmacological properties.

Recent advancements in computational chemistry and high-throughput screening have facilitated the exploration of such hybrid molecules like 4-(5-ethyl-1,3,4-thiadiazol-2-yl)-1-(4-fluorobenzoyl)piperidine. These techniques allow researchers to predict binding affinities, assess metabolic stability, and identify potential side effects with unprecedented efficiency. As a result, compounds like this one are being rapidly evaluated for their potential in treating various diseases.

In particular, studies have shown that derivatives of thiadiazole-piperidine hybrids exhibit promising activity against kinases and other enzymes implicated in cancer progression. The unique combination of functional groups in 4-(5-ethyl-1,3,4-thiadiazol-2-yl)-1-(4-fluorobenzoyl)piperidine may enable it to disrupt key signaling pathways involved in tumor growth and metastasis. Additionally, its structural features suggest potential applications in addressing inflammatory diseases by modulating cytokine production and immune cell function.

The fluorobenzoyl moiety further enhances the molecule's potential as an inhibitor of protease enzymes that play critical roles in disease pathogenesis. For instance, proteases such as matrix metalloproteinases (MMPs) are known to contribute to tissue degradation in conditions like osteoarthritis and cancer metastasis. By targeting these enzymes directly, compounds like 4-(5-ethyl-1,3,4-thiadiazol-2-yl)-1-(4-fluorobenzoyl)piperidine could offer novel therapeutic strategies.

Moreover, the compound's solubility profile has been optimized through structural modifications aimed at improving bioavailability. Poor solubility remains one of the major challenges in drug development, limiting the efficacy of many promising candidates. The ethyl group on the thiadiazole ring contributes to better solubility while maintaining strong binding interactions with biological targets.

From a synthetic perspective, 4-(5-ethyl-1,3,4-thiadiazol-2-yl)-1-(4-fluorobenzoyl)piperidine exemplifies the power of multi-step organic synthesis in creating complex molecules with tailored properties. The synthesis involves key transformations such as cyclization reactions to form the thiadiazole ring system followed by nucleophilic substitution or condensation reactions to introduce the piperidine and fluorobenzoyl moieties.

The development of new synthetic routes has been instrumental in making such compounds more accessible for further research. Advances in catalytic methods have enabled more efficient and environmentally friendly syntheses while maintaining high yields and purity levels required for pharmaceutical applications.

In conclusion, 4-(5-ethyl-1,3,4-thiadiazol-2-y l)-1-(4-fluorobenzoyl)piperidine (CAS No. 1105230-19-0) represents a compelling candidate for drug discovery due to its unique structural features and promising biological activities. Its combination of functional groups offers multiple avenues for therapeutic intervention across various disease areas including cancer treatment, inflammation modulation, and enzyme inhibition. As research continues into this class of compounds, 1105230 -19 -0 may emerge as an important tool in developing next-generation pharmaceuticals that address unmet medical needs effectively.